Cas no 2171149-18-9 (4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171149-18-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6190538
• PubChem ID: 165813808
• Update Time: 2025-08-03

4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• EN300-1574213
• 4-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2171149-18-9

• Inchi： 1S/C26H32N2O5/c1-3-18(16-24(29)28(4-2)15-9-14-25(30)31)27-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,30,31)/t18-/m1/s1
• InChI Key： YYGZLAOZTCXGHN-GOSISDBHSA-N
• SMILES： O(C(N[C@H](CC)CC(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid: A Key Compound in Modern Biopharmaceutical Innovation

4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a highly specialized molecule with significant potential in the development of novel therapeutic agents. This compound, cataloged under CAS No. 2171149-18-9, is characterized by its complex molecular architecture, which includes a fluorene core linked to a methoxycarbonyl group and a pentanamide chain. The stereochemical configuration at the 3R position is critical for its biological activity, as it influences the molecule's ability to interact with specific protein targets. Recent advances in medicinal chemistry have underscored the importance of such stereocontrolled structures in enhancing drug efficacy and selectivity.

Current research on fluoren-9-yl-based compounds has revealed their versatility in modulating cellular signaling pathways. For instance, a 2023 study published in Advanced Drug Delivery Reviews highlighted the role of fluorene-derived scaffolds in the design of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in multiple cancers. The methoxycarbonyl group in this molecule may contribute to its solubility properties, enabling improved pharmacokinetic profiles compared to traditional analogs. This feature is particularly relevant in the context of oral drug delivery, where solubility is a key determinant of bioavailability.

The pentanamide segment of 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is designed to facilitate conjugation with other functional groups, a critical aspect in the development of multifunctional therapeutics. Recent innovations in conjugate vaccines and targeted drug delivery systems have demonstrated the utility of such amide linkages in creating molecules with enhanced stability and specificity. For example, a 2024 study in ACS Chemical Biology showcased the application of similar pentanamide-based linkers in the construction of bispecific antibodies for cancer immunotherapy, highlighting the adaptability of this molecular framework.

Structural analysis of 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid reveals its potential as a building block for the synthesis of more complex bioactive molecules. The fluoren-9-yl moiety, when modified with various side chains, can generate derivatives with tailored biological activities. This concept has been explored in the development of fluorene-based compounds for applications in neurodegenerative diseases, where the ability to cross the blood-brain barrier is crucial. A 2023 review in Journal of Medicinal Chemistry emphasized the role of fluorene-derived molecules in the design of agents targeting tau protein aggregation, a hallmark of Alzheimer's disease.

The N-ethyl substituent in this compound may play a dual role in modulating its physicochemical properties. On one hand, it can influence the molecule's hydrophobicity, which is essential for membrane permeability. On the other hand, the ethyl group may serve as a site for further functionalization, enabling the creation of prodrugs or drug conjugates. This flexibility is particularly valuable in the context of personalized medicine, where patient-specific modifications to drug molecules are becoming increasingly common. A 2024 study in Pharmaceutical Research demonstrated the utility of such functionalizable groups in the development of fluorene-based prodrugs with improved targeting capabilities.

From a synthetic perspective, the methoxycarbonyl group in 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is a key feature that facilitates its incorporation into larger molecular structures. This group is often used as a protecting unit in peptide synthesis, allowing for the selective modification of other functional groups. The ability to control the reactivity of the methoxycarbonyl group through chemical modifications has been leveraged in the creation of fluorene-based compounds with enhanced stability and reduced degradation in vivo. This is particularly important for long-acting formulations that require sustained release of the active pharmaceutical ingredient.

Recent advances in computational chemistry have enabled the prediction of the behavior of 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid in biological systems. Molecular docking studies have shown that the fluoren-9-yl core can interact with specific protein pockets, suggesting potential applications in enzyme inhibition. A 2023 study in Journal of Molecular Biology demonstrated that similar fluorene-based compounds could bind to the active site of protease enzymes involved in viral replication, making them promising candidates for antiviral therapies. The stereochemistry at the 3R position is believed to enhance the molecule's binding affinity by allowing optimal orientation within the target protein's active site.

The pentanamide segment of this compound also presents opportunities for the design of molecules with unique pharmacological profiles. By varying the length and composition of the pentanamide chain, researchers can fine-tune the molecule's interactions with cellular targets. This approach has been successfully applied in the development of fluorene-based compounds for the treatment of inflammatory diseases, where the ability to modulate immune responses is critical. A 2024 study in Cell Chemical Biology reported the creation of fluorene-derived molecules with selective activity against TLR4 receptors, which are involved in the recognition of pathogen-associated molecular patterns.

From a practical standpoint, the synthesis of 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid requires precise control over stereochemistry and functional group compatibility. Modern synthetic methodologies, including asymmetric catalysis and chemo-enzymatic approaches, have been employed to achieve this. These techniques are crucial for the production of high-purity compounds suitable for pharmaceutical applications. The ability to synthesize this molecule efficiently is a key factor in its potential use in drug development, as it allows for the rapid screening of various derivatives with differing biological activities.

Looking ahead, the continued exploration of fluoren-9-yl-based compounds like 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is expected to yield new insights into the design of targeted therapeutics. The integration of this molecule into larger molecular systems, such as drug conjugates or nanocarriers, could further expand its applications. As research in this area progresses, the unique properties of 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid are likely to play a pivotal role in the next generation of biopharmaceutical innovations.

In conclusion, 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid stands as a testament to the power of molecular design in modern drug development. Its complex structure, characterized by the interplay of fluorene, methoxycarbonyl, and pentanamide moieties, offers a versatile platform for the creation of novel therapeutics. As research continues to uncover the full potential of this compound, its role in advancing biopharmaceutical science is poised to grow significantly.